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Compound of Interest

Compound Name: T100-Mut

Cat. No.: B12379129

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pain alleviation effects of the peptide

T100-Mut with alternative TRPA1 antagonists. The data presented is based on published

experimental findings, with a focus on reproducibility and comparative efficacy. Detailed

experimental protocols and signaling pathway diagrams are included to facilitate replication

and further research.

T100-Mut: A Novel Modulator of the TRPA1-TRPV1
Complex
T100-Mut is a cell-permeable peptide derived from a mutated form of the Tmem100 protein

(Tmem100-3Q). Its analgesic properties stem from a unique mechanism of action that involves

the enhancement of the physical association between two key ion channels involved in pain

sensation: Transient Receptor Potential Ankyrin 1 (TRPA1) and Transient Receptor Potential

Vanilloid 1 (TRPV1).[1][2] This enhanced interaction leads to a potent and selective inhibition of

TRPA1-mediated pain responses.[1] The effects of T100-Mut have been demonstrated to be

dependent on the presence of TRPV1.[1]
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Comparative Efficacy of T100-Mut and Alternative
TRPA1 Antagonists
The primary preclinical evidence for the efficacy of T100-Mut comes from studies in mouse

models of inflammatory and neuropathic pain.[1] These studies have demonstrated a

significant reduction in pain behaviors following T100-Mut administration. For comparative

purposes, this guide focuses on the direct TRPA1 antagonist HC-030031, which has been

evaluated in similar pain models.
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Compound Pain Model
Route of
Administrat
ion

Dosage Outcome Reference

T100-Mut

Mustard Oil-

Induced

Acute

Nocifensive

Behavior

Intraplantar

Injection
5 µl of 2 mM

Reduced

nocifensive

behavior by

approximatel

y 55%

compared to

scrambled

peptide.

Weng et al.,

2015

T100-Mut

CFA-Induced

Mechanical

Hyperalgesia

Intraplantar

Injection
5 µl of 2 mM

Significantly

attenuated

mechanical

hyperalgesia

3 hours post-

injection.

Weng et al.,

2015

T100-Mut

Temporoman

dibular

Disorder

(TMD) Pain

Intra-articular

or

Intramuscular

Injection

10 µl of 0.66

mM and 2

mM

Attenuated

the reduction

of bite force

in mouse

models of

TMD.

Jin et al.,

2023

HC-030031

CFA-Induced

Mechanical

Hyperalgesia

Oral

100 mg/kg

and 300

mg/kg

Significantly

attenuated

mechanical

hypersensitivi

ty one hour

post-dosing.

Eid et al.,

2008

HC-030031 AITC-Induced

Nocifensive

Behaviors

Oral 100 mg/kg

and 300

mg/kg

Significantly

reduced

lifting

behavior

compared to

Eid et al.,

2008
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vehicle-

treated rats.

A-967079

Allyl

isothiocyanat

e (AITC)-

induced pain

Intraperitonea

l
16 µg/20 µl

Reduced the

duration of

the

nocifensive

response by

43.8%.

Kulbacka et

al., 2016

Note: A direct quantitative comparison from the primary literature (Weng et al., 2015) states that

T100-Mut showed "comparable or better efficacy and potency" in inhibiting neuropathic pain

when compared to HC-030031. However, specific numerical data from a head-to-head

comparison in the same experiment is located in supplementary materials and not readily

available in the main text.

Signaling Pathway of T100-Mut Action
The mechanism of T100-Mut involves the modulation of the interaction between TRPA1 and

TRPV1 channels, which are co-expressed in nociceptive sensory neurons.
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Caption: T100-Mut enhances TRPA1-TRPV1 association, inhibiting TRPA1-mediated pain

signaling.

Experimental Protocols
Mustard Oil-Induced Acute Nocifensive Behavior
This model assesses acute pain in response to the TRPA1 agonist, mustard oil (allyl

isothiocyanate - AITC).

Methodology:

Animals: Adult male C57BL/6 mice are used.

Habituation: Mice are habituated to the testing environment for at least 30 minutes before the

experiment.

Drug Administration: A 5 µl solution of 2 mM T100-Mut or a scrambled control peptide is

injected into the plantar surface of the hind paw.

Nociceptive Challenge: 15-30 minutes after peptide injection, 20 µl of a 0.5% mustard oil

solution in mineral oil is injected into the same paw.

Behavioral Observation: Immediately after mustard oil injection, the cumulative time spent

licking, lifting, and flinching the injected paw is recorded for a period of 5 minutes.

Data Analysis: The total time of nocifensive behaviors is compared between the T100-Mut
and control groups using an appropriate statistical test (e.g., Student's t-test).
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Caption: Workflow for Mustard Oil-Induced Nocifensive Behavior Assay.

Complete Freund's Adjuvant (CFA)-Induced Mechanical
Hyperalgesia
This model induces a persistent inflammatory state, leading to heightened sensitivity to

mechanical stimuli.

Methodology:

Animals: Adult male C57BL/6 mice are used.

Baseline Measurement: Baseline mechanical sensitivity is determined using von Frey

filaments. The paw withdrawal threshold (in grams) is measured for each mouse.
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Induction of Inflammation: 20 µl of Complete Freund's Adjuvant (CFA) is injected into the

plantar surface of one hind paw.

Drug Administration: 24 hours after CFA injection, 5 µl of a 2 mM T100-Mut or scrambled

control peptide is injected into the inflamed paw.

Post-Treatment Measurement: Mechanical sensitivity is reassessed at various time points

(e.g., 1, 3, and 5 hours) after peptide administration using von Frey filaments.

Data Analysis: Changes in paw withdrawal threshold from baseline are calculated and

compared between the T100-Mut and control groups using statistical methods such as two-

way ANOVA.
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Caption: Workflow for CFA-Induced Mechanical Hyperalgesia Assay.
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Reproducibility and Future Directions
The analgesic effects of T100-Mut have been independently observed in a different pain model

(TMD pain), suggesting a degree of reproducibility.[3] However, further studies are warranted to

confirm these findings across a broader range of pain models and by additional independent

laboratories. The unique mechanism of T100-Mut, which modulates an endogenous regulatory

process rather than directly blocking a channel, presents a promising avenue for the

development of novel analgesics with potentially fewer side effects than traditional channel

blockers. Future research should focus on a direct, blinded, and dose-response comparison of

T100-Mut with other TRPA1 antagonists in multiple preclinical pain models to robustly establish

its therapeutic potential and reproducibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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